N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C19H18N2O6/c22-14(12-5-6-16-17(9-12)26-11-25-16)7-8-20-18(23)10-21-13-3-1-2-4-15(13)27-19(21)24/h1-6,9,14,22H,7-8,10-11H2,(H,20,23)
• InChI Key: QJNNSPLYGIRIGL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(CCNC(=O)CN3C4=CC=CC=C4OC3=O)O
• Molecular Formula: C19H18N2O6
• Molecular Weight: 370.4 g/mol

Description

N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H18N2O6 and its molecular weight is 370.361. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research into related compounds often involves the synthesis and structural elucidation of heterocyclic compounds, which are crucial for understanding their potential biological activities and applications. For example, the synthesis of silylation products of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic compounds, showcasing the interest in synthesizing and analyzing novel organic compounds with potential applications in materials science or as intermediates for further chemical transformations Lazareva et al., 2017.

Biological Activity and Pharmacological Applications

The research into benzoxazole and benzothiazole derivatives, for instance, highlights the continuous interest in the development of compounds with potential biological activities. The synthesis and evaluation of 1,2,4-triazole-based benzothiazole/benzoxazole derivatives for their anti-inflammatory activity and molecular docking studies indicate the pursuit of novel therapeutic agents Tariq et al., 2018.

Antimicrobial and Antioxidant Activities

The evaluation of new compounds for their antimicrobial and antioxidant activities is a common theme in chemical research, aiming to discover new drugs or additives. For instance, the study on the antioxidant activity of new coumarin derivatives showcases the interest in synthesizing compounds that could serve as antioxidants, potentially applicable in pharmaceuticals or as dietary supplements Kadhum et al., 2011.

Allelochemicals and Agricultural Applications

Investigations into allelochemicals, such as the microbial transformation products of benzoxazolinone and benzoxazinone, reveal the ecological and agricultural relevance of these compounds. Understanding their transformation in the soil and their effects on weeds and soil-borne diseases could lead to the development of natural herbicides or growth inhibitors Fomsgaard et al., 2004.